4-bromo-N-(3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H15BrN4O2S/c1-13-18(22-19-21-10-3-11-24(13)19)14-4-2-5-16(12-14)23-27(25,26)17-8-6-15(20)7-9-17/h2-12,23H,1H3
• InChI Key: HGTRQCBNHBPVQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=CC=N2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C19H15BrN4O2S
• Molecular Weight: 443.3 g/mol

Description

The compound “4-bromo-N-(3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzenesulfonamide” belongs to the class of organic compounds known as imidazopyridines. These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. Imidazopyridine is one of the important fused bicyclic 5–6 heterocycles and it is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of this compound involves different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A specific method involves the interaction of 2-methylimidazo [1,2- a ]pyridine with bromine and iodine, giving 3-halo-2-methyl-1 H -imidazo- [1,2- a ]pyridinium trihalides.

Molecular Structure Analysis

The molecular structure of this compound involves an imidazole ring fused to a pyridine ring. The interaction of bromide with Na2CO3 in MeOH produced 3-bromo-2-methylimidazo[1,2-а]-pyridine.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The interaction of 2-methylimidazo [1,2- a ]- pyridine with Br2 in CHCl3 proceeded with a substitution of hydrogen atom at the С-3 carbon atom and the formation of 3-bromo-2-methyl-1 Н -imidazo [1,2- a ]- pyridinium tribromide.